BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological activity of "N-(2-butylbenzofuran-5-
yl)methanesulfonamide™

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

N-(2-butylbenzofuran-5-
Compound Name: )
yl)methanesulfonamide

Cat. No.: B141129

An In-depth Technical Guide to the Biological Activity of N-(2-butylbenzofuran-5-
yl)methanesulfonamide

Foreword: From Synthetic Intermediate to a
Molecule of Interest

In the landscape of drug discovery and development, molecules often begin their journey with a
singular, defined purpose. Such is the case for N-(2-butylbenzofuran-5-
yl)methanesulfonamide, a compound primarily recognized as a crucial intermediate in the
synthesis of Dronedarone, a potent antiarrhythmic agent.[1][2][3] However, to the discerning
eye of a medicinal chemist or pharmacologist, the intrinsic chemical architecture of this
molecule—a fusion of the privileged benzofuran scaffold and the versatile sulfonamide moiety
—suggests a broader potential for biological activity.[4][5][6]

This guide is structured to provide a comprehensive technical overview for fellow researchers,
scientists, and drug development professionals. It moves beyond the compound's established
role, delving into its potential biological activities and providing a robust framework for their
systematic investigation. We will explore not only what is known but, more importantly, how we
can elucidate what is currently unknown.

Compound Profile and Physicochemical Properties
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A thorough understanding of a compound's physical and chemical nature is the foundation
upon which all biological investigation is built.

Chemical Structure:

Systematic Name: N-(2-butylbenzofuran-5-yl)methanesulfonamide

CAS Number: 437652-07-8[7][8]

Molecular Formula: C13H17NO3S[9]

Molecular Weight: 267.35 g/mol [9]

The structure is characterized by a benzofuran ring system, with a butyl group at the 2-position
and a methanesulfonamide group at the 5-position.[1] This combination of a lipophilic alkyl
chain and a polar sulfonamide group imparts a specific balance of properties that are critical for
its synthetic utility and potential biological interactions.

Physicochemical Data Summary:

Property Value Source

White to off-white crystalline
Appearance [9][10]
powder

Melting Point 145-148°C [9]

. Freely soluble in DMSO and
Solubility o _ [9]
DMF; slightly soluble in ethanol

Stable at 2-8°C under an inert
Storage [71°]
atmosphere

These properties are critical for practical experimental design, from stock solution preparation
for in vitro assays to formulation considerations for potential in vivo studies.

Established Role and Emerging Potential
A Key Intermediate in Dronedarone Synthesis
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The primary and most well-documented application of N-(2-butylbenzofuran-5-
yl)methanesulfonamide is as a key building block in the efficient synthesis of Dronedarone.[1]
Dronedarone is a multi-channel ion antagonist used to treat cardiac arrhythmias.[2][3] The
benzofuran core of the intermediate is a foundational element of the final drug's structure.

The Hypothesis of Broader Biological Activity

The rationale for exploring the independent biological activity of this compound stems from the
well-established pharmacological profiles of its constituent chemical motifs:

e Benzofuran Derivatives: This heterocyclic scaffold is present in numerous natural products
and synthetic drugs, exhibiting a wide array of activities, including anticancer, antimicrobial,
anti-inflammatory, antioxidant, and neuroprotective effects.[2][3][4][6]

» Sulfonamides: The sulfonamide group is a cornerstone of medicinal chemistry, famously
known for its antibacterial properties ("sulfa drugs").[5] Furthermore, this functional group is a
key feature in drugs targeting various conditions, including diuretics, anticonvulsants, and as
inhibitors of specific enzymes like carbonic anhydrases.[11][12]

Based on this structural deconstruction, it is plausible to hypothesize that N-(2-
butylbenzofuran-5-yl)methanesulfonamide could exhibit intrinsic biological activities, such
as anti-inflammatory, anticancer, or antimicrobial effects.[1][13]

A Proposed Framework for Biological
Characterization

The following sections outline a logical, tiered approach to systematically investigate the
biological potential of N-(2-butylbenzofuran-5-yl)methanesulfonamide. This represents a
practical workflow for any research team tasked with evaluating a compound of this nature.

Workflow for Initial Biological Screening

The initial phase aims to cast a wide net to identify potential areas of biological activity using
high-throughput or well-established screening assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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